inhibitors

  • Naftopidil hydrochloride
    • Cat. No.:
    • B1662562
    • CAS No.:
    • 1164469-60-6
    • Molecular Formula:
    • C24H29ClN2O3
    • Molecular Weight:
    • 428.9 g/mol
    Description
    Naftopidil is an α1-adrenergic receptor antagonist that competitively inhibits α-adrenoceptor-mediated contractions induced by noradrenaline with pA2 values of 6.73-8.15 in various blood vessels from dog, rabbit...
  • ENS-163 phosphate
    • Cat. No.:
    • B1662751
    • CAS No.:
    • 117707-51-4
    • Molecular Formula:
    • C11H19N2O5PS
    • Molecular Weight:
    • 322.32 g/mol
    Description
    ENS-163 phosphate is a selective muscarinic M1 receptor agonist.
  • Necrosulfonamide
    • Cat. No.:
    • B1662192
    • CAS No.:
    • 1360614-48-7
    • Molecular Formula:
    • C18H15N5O6S2
    • Molecular Weight:
    • 461.5 g/mol
    Description
    Necroptosis inhibitor. Blocks mixed lineage kinase domain-like protein (MLKL), a critical substrate of receptor-interacting serine-threonine kinase 3 (RIP3) during necrosis. Prevents MLKL-RIP1-RIP3 necrosome com...
  • Siramesine
    • Cat. No.:
    • B1662463
    • CAS No.:
    • 147817-50-3
    • Molecular Formula:
    • C30H31FN2O
    • Molecular Weight:
    • 454.6 g/mol
    Description
    SIRAMESINE is a small molecule drug with a maximum clinical trial phase of II.
  • ZM323881
    • Cat. No.:
    • B1662502
    • CAS No.:
    • 193001-14-8
    • Molecular Formula:
    • C22H18FN3O2
    • Molecular Weight:
    • 375.4 g/mol
    Description
    ZM 323881 is a member of the class of quinazolines carrying 2-fluoro-4-methyl-5-hydroxyanilino and benzyloxy substituents at positions 4 and 7 respectively. It has a role as a vascular endothelial growth factor ...
  • Ripasudil
    • Cat. No.:
    • B1663664
    • CAS No.:
    • 223645-67-8
    • Molecular Formula:
    • C15H18FN3O2S
    • Molecular Weight:
    • 323.4 g/mol
    Description
    Ripasudil is a member of isoquinolines.
    Ripasudil, as hydrochloride hydrate (K-115), is a specifc Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor used for the treatment of glaucoma and o...
  • C6Cl4O6Ru2
    • Cat. No.:
    • B1662661
    • CAS No.:
    • 22594-69-0
    • Molecular Formula:
    • C6Cl4O6Ru2
    • Molecular Weight:
    • 512.0 g/mol
    Description
    See also: Carbon monooxide--dichlororuthenium (3/1) (preferred).
  • MPTP hydrochloride
    • Cat. No.:
    • B1662529
    • CAS No.:
    • 23007-85-4
    • Molecular Formula:
    • C12H16ClN
    • Molecular Weight:
    • 209.71 g/mol
    Description
    MPTP HCl induced reduction in the DOPAC HVA/dopamine (DA) ratio and increase in striatal ascorbate (AS) oxidation in rats.IC50 Value: 53uM(inhibited the nerve-evoked twitches of phrenic nerve-hemidiaphragm prepa...
  • CD00509
    • Cat. No.:
    • B1662452
    • CAS No.:
    • 27430-18-8
    • Molecular Formula:
    • C9H6N2O3S
    • Molecular Weight:
    • 222.22 g/mol
    Description
    Novel B-Raf(V600E) inhibitor;  High Quality Biochemicals for Research Uses
  • N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-2-(2,4,6-trimethy...
    • Cat. No.:
    • B1663365
    • CAS No.:
    • 752219-52-6
    • Molecular Formula:
    • C19H19N3O2S
    • Molecular Weight:
    • 353.4 g/mol
    Description
    Selective inhibitor of oxidative stress-induced cell death;  Novel Nrf2-activator;  High Quality Biochemicals for Research Uses